Cas no 78914-78-0 ((E)-diazene-1,2-diylbis(benzene-3,1-diylmethanediyl) diacetate)

• Product Name: (E)-diazene-1,2-diylbis(benzene-3,1-diylmethanediyl) diacetate
• CAS No: 78914-78-0
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 1794332
• PubChem ID: 156953
• Update Time: 2025-04-21

(E)-diazene-1,2-diylbis(benzene-3,1-diylmethanediyl) diacetate Chemical and Physical Properties

Names and Identifiers

• (E)-diazene-1,2-diylbis(benzene-3,1-diylmethanediyl) diacetate
• 3,3'-Azobisbenzenemethanol diacetate (ester)
• Benzenemethanol, 3,3'-azobis-, diacetate (ester)
• [3-[[3-(acetyloxymethyl)phenyl]diazenyl]phenyl]methyl acetate
• 78914-78-0

• Inchi： 1S/C18H18N2O4/c1-13(21)23-11-15-5-3-7-17(9-15)19-20-18-8-4-6-16(10-18)12-24-14(2)22/h3-10H,11-12H2,1-2H3/b20-19+
• InChI Key： RYWUIFDLJMLSGI-FMQUCBEESA-N
• SMILES： O(C(C)=O)CC1C=CC=C(C=1)/N=N/C1=CC=CC(COC(C)=O)=C1

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 77.3Ų